Cas no 41513-78-4 (2-(1,3-Dioxo-1,3-Dihydro-2H-Isoindol-2-yl)benzoic Acid)

• Product Name: 2-(1,3-Dioxo-1,3-Dihydro-2H-Isoindol-2-yl)benzoic Acid
• CAS No: 41513-78-4
• MF: C₁₅H₉NO₄
• MW: 267.236263990402
• MDL: MFCD00041218
• CID: 89475
• PubChem ID: 269700
• Update Time: 2025-04-18

2-(1,3-Dioxo-1,3-Dihydro-2H-Isoindol-2-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• N-(2-Carboxyphenyl)phthalimide
• 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-benzoic acid
• 2-(1,3-dioxoisoindol-2-yl)benzoic acid
• 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid
• 2-(1,3-dioxo-1,3-dihydroisoindol-2-yl)benzoic acid
• 2-(1,3-dioxobenzo[c]azolidin-2-yl)benzoic acid
• 2-(1,3-dioxoisoindolin-2-yl)benzoic acid
• N-phthaloyl anthranilic acid
• o-phthalimidobenzoic acid
• AKOS000151106
• FT-0629113
• 41513-78-4
• CS-0315995
• CHEMBL419845
• AS-64793
• BRD-K49225884-001-01-0
• NSC111178
• BDBM50488725
• NSC-111178
• E83824
• RSKJDIQHYKWJLS-UHFFFAOYSA-N
• MFCD00041218
• SCHEMBL481284
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzoic acid
• 2-phthalimidobenzoic acid
• Oprea1_279984
• SR-01000393495
• EU-0067309
• N-phthaloylanthranilic acid
• DTXSID60296720
• SR-01000393495-1
• SB64893
• Oprea1_527124
• TimTec1_000752
• HMS1536C04
• Benzoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-
• STK295518
• ALBB-010578
• 2-(1,3-Dioxo-1,3-Dihydro-2H-Isoindol-2-yl)benzoic Acid

• MDL： MFCD00041218
• Inchi： 1S/C15H9NO4/c17-13-9-5-1-2-6-10(9)14(18)16(13)12-8-4-3-7-11(12)15(19)20/h1-8H,(H,19,20)
• InChI Key： RSKJDIQHYKWJLS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C1C=CC=CC=1C(=O)O)=O
• BRN： 232897

Computed Properties

• Exact Mass: 267.05300
• Monoisotopic Mass: 267.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.7A^2

Experimental Properties

• Color/Form: solid
• Density: 1.49
• Melting Point: 218-220°C
• Boiling Point: 494.2°C at 760 mmHg
• Flash Point: 252.7°C
• Refractive Index: 1.696
• PSA: 74.68000
• LogP: 2.25040
• Solubility: Insoluble
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(1,3-Dioxo-1,3-Dihydro-2H-Isoindol-2-yl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)